Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate

• IUPAC Name: ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate
• InChI: InChI=1S/C16H22Cl2N2O4S/c1-4-24-16(21)15-6-5-9-20(15)25(22,23)19(3)11(2)13-8-7-12(17)10-14(13)18/h7-8,10-11,15H,4-6,9H2,1-3H3
• InChI Key: BWDDDDQEAGBNDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN1S(=O)(=O)N(C)C(C)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H22Cl2N2O4S
• Molecular Weight: 409.3 g/mol

Description

Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate, also known as S-(+)-Et-PCMPS, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action is still being studied. In

Scientific Research Applications

Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS has been studied for a variety of scientific research applications, including its potential as a neuroprotective agent, its effects on the immune system, and its potential as a treatment for addiction. In one study, Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS was found to protect neurons from damage caused by oxygen deprivation, suggesting that it may have potential as a treatment for conditions such as stroke and traumatic brain injury. In another study, Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS was found to modulate the immune system, suggesting that it may have potential as a treatment for autoimmune diseases. Additionally, Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS has been studied for its potential as a treatment for addiction, as it has been found to reduce drug-seeking behavior in animal models.

Mechanism of Action

The exact mechanism of action of Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS is still being studied, but it is thought to act on several different targets in the body. One proposed mechanism of action involves the modulation of glutamate receptors, which are involved in neuronal signaling. Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS has been found to bind to these receptors and modulate their activity, which may contribute to its neuroprotective effects. Additionally, Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS has been found to modulate the activity of the immune system by binding to certain receptors on immune cells.
Biochemical and Physiological Effects:
Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS has been found to have a variety of biochemical and physiological effects, including its effects on neuronal signaling and the immune system. In addition to its neuroprotective effects, Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS has been found to reduce inflammation and oxidative stress, which may contribute to its potential as a treatment for autoimmune diseases. Additionally, Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS has been found to reduce drug-seeking behavior in animal models, suggesting that it may have potential as a treatment for addiction.

Advantages and Limitations for Lab Experiments

One advantage of Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS in lab experiments is its potential as a neuroprotective agent, which could be useful in studying conditions such as stroke and traumatic brain injury. Additionally, its effects on the immune system could be useful in studying autoimmune diseases. However, one limitation of Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS is that its mechanism of action is still being studied, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS. One area of research could be to further explore its potential as a neuroprotective agent, particularly in conditions such as stroke and traumatic brain injury. Additionally, further research could be done to explore its potential as a treatment for addiction, as well as its effects on the immune system in autoimmune diseases. Finally, more research is needed to fully understand the mechanism of action of Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS, which could lead to the development of more targeted treatments based on its effects.

Synthesis Methods

Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS can be synthesized using a variety of methods, but one common method involves the reaction of 2,4-dichlorophenethylamine with ethyl methyl sulfone in the presence of a base. This reaction forms the intermediate 1-(2,4-dichlorophenyl)ethyl methyl sulfone, which is then reacted with pyrrolidine-2-carboxylic acid to form Ethyl 1-[1-(2,4-dichlorophenyl)ethyl-methylsulfamoyl]pyrrolidine-2-carboxylate(+)-Et-PCMPS.